Cas no 2137703-64-9 (Cyclopropanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-1-methyl-)

• Product Name: Cyclopropanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-1-methyl-
• CAS No: 2137703-64-9
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5257852
• Update Time: 2025-08-04

Cyclopropanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-1-methyl-

• Inchi： 1S/C11H15N3O/c1-11(4-5-11)10(15)14-7-9-8(12)3-2-6-13-9/h2-3,6H,4-5,7,12H2,1H3,(H,14,15)
• InChI Key： LKMWKWUKYAHFEQ-UHFFFAOYSA-N
• SMILES： C1(C)(C(NCC2=NC=CC=C2N)=O)CC1

Additional information on Cyclopropanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-1-methyl-

Cyclopropanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-1-methyl-

Cyclopropanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-1-methyl- (CAS No: 2137703-64-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has been extensively studied for its potential applications in drug development and material science. The molecule consists of a cyclopropane ring fused to a carboxamide group, with a substituted pyridine moiety attached via an amino group. This combination of structural elements contributes to its distinctive chemical properties and biological activity.

The cyclopropane ring is a key feature of this compound, known for its high strain energy and reactivity. This makes it a valuable component in various chemical reactions, particularly in the synthesis of complex molecules. Recent studies have highlighted the role of cyclopropane-containing compounds in modulating enzyme activity and receptor binding, making them promising candidates for therapeutic agents.

The pyridine moiety in the molecule adds further complexity to its structure, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. This is particularly important in drug design, where such interactions are crucial for achieving high affinity and selectivity towards target proteins. The amino group attached to the pyridine ring also introduces additional functional diversity, enabling the compound to interact with a broader range of biological systems.

Recent research has focused on the biological activity of this compound, particularly its potential as an inhibitor of specific enzymes or receptors. For instance, studies have shown that Cyclopropanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-1-methyl- exhibits significant activity against certain kinases, which are key players in cellular signaling pathways. This suggests that it could be developed into a novel therapeutic agent for conditions such as cancer or inflammatory diseases.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. The cyclopropane ring's high reactivity makes it a potential candidate for use in polymer synthesis or as a building block for advanced materials with unique mechanical properties.

The synthesis of Cyclopropanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-1-methyl- involves a series of carefully controlled reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on an industrial scale.

From an analytical chemistry perspective, the characterization of this compound has been enhanced by modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into the molecular structure and purity, ensuring that the compound meets rigorous quality standards for both research and commercial applications.

In conclusion, Cyclopropanecarboxamide, N-[(3-amino-2-pyridinyl)methyl]-1-methyl- (CAS No: 2137703-64-9) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it a valuable tool in drug discovery and material science, while ongoing research continues to uncover new potential uses for this intriguing molecule.